2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H16F3N3O2S/c1-27-16-7-5-15(6-8-16)25-10-9-23-18(25)28-12-17(26)24-14-4-2-3-13(11-14)19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: VWKBLMQOUQJKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H16F3N3O2S
• Molecular Weight: 407.4 g/mol
• CAS No.: 688336-14-3

Description

2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C19H16F3N3O2S and its molecular weight is 407.41. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

Acetaminophen Metabolism

One study explored acetaminophen metabolism, revealing the complexity of its metabolic pathways and the generation of various metabolites through processes like glucuronidation and sulfation J. Mrochek et al., 1974. This highlights the intricate metabolic fate of chemicals with acetamide groups and their interactions with biological systems.

Pharmacokinetics of Anti-inflammatory Agents

Another research detailed the pharmacokinetics of a novel anti-inflammatory substance, underscoring the importance of understanding how such compounds are absorbed, distributed, metabolized, and excreted in the human body W. Krause, 1981. This is crucial for compounds intended for therapeutic use, to ensure efficacy and safety.

Therapeutic Potential

Cardiotonic Agents

Investigations into cardiotonic agents, such as AR-L 115 BS, demonstrate the therapeutic potential of compounds that can influence cardiac function J. Thormann et al., 1981. Research in this domain could provide insights into how similar compounds might be designed or utilized to support heart health.

Pain Management

The use of acetaminophen (paracetamol) for pain management is well-documented, including studies on its effects on blood pressure in patients with coronary artery disease I. Sudano et al., 2010. Understanding the mechanisms and effects of such compounds can guide the development of safer and more effective analgesics.

Biochemical Impact

Modulation of Sex Hormone Sulfation

Research indicates that acetaminophen use can modify the sulfation of sex hormones Isaac V. Cohen et al., 2018. This suggests that compounds affecting similar pathways could have significant biochemical impacts, potentially influencing hormonal balance and related physiological processes.

Mechanism of Action

Target of Action

Similar compounds have been found to target proteins involved in bacterial cell division and cancer cell proliferation .

Mode of Action

This interaction could potentially inhibit the activity of the target proteins, leading to the observed effects .

Biochemical Pathways

Similar compounds have been found to affect pathways related to bacterial cell division and cancer cell proliferation .

Pharmacokinetics

The compound’s bioavailability would be influenced by these properties, which determine how the compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .

Result of Action

Similar compounds have been found to have antimicrobial activity and anticancer activity .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the compound’s action .